![molecular formula C12H11NO2 B1306722 Methyl 3-(1H-pyrrol-1-yl)benzoate CAS No. 168618-25-5](/img/structure/B1306722.png)
Methyl 3-(1H-pyrrol-1-yl)benzoate
Overview
Description
“Methyl 3-(1H-pyrrol-1-yl)benzoate” is a chemical compound with the molecular formula C12H11NO2 . It falls under the categories of Aliphatic Heterocycles, Aromatic Heterocycles, Heterocyclic Compounds, and Esters .
Molecular Structure Analysis
The molecular structure of “Methyl 3-(1H-pyrrol-1-yl)benzoate” consists of a benzoate group attached to a pyrrole ring . The InChI code for this compound isInChI=1S/C12H11NO2/c1-15-12(14)10-6-2-3-7-11(10)13-8-4-5-9-13/h2-9H,1H3
. Physical And Chemical Properties Analysis
“Methyl 3-(1H-pyrrol-1-yl)benzoate” has a molecular weight of 201.22 g/mol . It has a topological polar surface area of 31.2 Ų and a complexity of 224 . It has no hydrogen bond donors, two hydrogen bond acceptors, and three rotatable bonds .Scientific Research Applications
Electrochemical Sensors and Biosensors
- The compound’s unique structure makes it suitable for modifying electrodes in electrochemical sensors. For instance:
Materials Science and Nanotechnology
- Incorporating Methyl 3-(1H-pyrrol-1-yl)benzoate into polymer matrices can enhance material properties. For example:
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimicrobial activity, suggesting potential targets within bacterial cells .
Mode of Action
It’s worth noting that compounds with similar structures have been found to interact with key functional proteins in bacterial cell division .
Result of Action
Related compounds have shown antimicrobial activity, suggesting that methyl 3-(1h-pyrrol-1-yl)benzoate may have similar effects .
properties
IUPAC Name |
methyl 3-pyrrol-1-ylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-15-12(14)10-5-4-6-11(9-10)13-7-2-3-8-13/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AORPZPNEEGITMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)N2C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701299033 | |
Record name | Methyl 3-(1H-pyrrol-1-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701299033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(1H-pyrrol-1-yl)benzoate | |
CAS RN |
168618-25-5 | |
Record name | Methyl 3-(1H-pyrrol-1-yl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=168618-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-(1H-pyrrol-1-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701299033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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